3-(4-Methylbenzenesulfonyl)pyrrolidine

MMP-2 inhibition anticancer sulfonyl pyrrolidine SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H15NO2S
Molecular Weight 225.31 g/mol
Cat. No. B15264051
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Technical Parameters


Basic Identity
Product Name3-(4-Methylbenzenesulfonyl)pyrrolidine
Molecular FormulaC11H15NO2S
Molecular Weight225.31 g/mol
Structural Identifiers
SMILESCC1=CC=C(C=C1)S(=O)(=O)C2CCNC2
InChIInChI=1S/C11H15NO2S/c1-9-2-4-10(5-3-9)15(13,14)11-6-7-12-8-11/h2-5,11-12H,6-8H2,1H3
InChIKeyJGOXOHKKEMNLBX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(4-Methylbenzenesulfonyl)pyrrolidine: Structural Identity and Comparator Landscape


3-(4-Methylbenzenesulfonyl)pyrrolidine (CAS 101768-39-2) is a chiral C-sulfonyl pyrrolidine derivative with molecular formula C₁₁H₁₅NO₂S and molecular weight 225.31 g/mol, featuring a 4-methylbenzenesulfonyl (tosyl) group attached at the 3-position of the pyrrolidine ring [1]. Its measured LogP is 1.215 (LogD at pH 7.4 = −0.475 for the hydrochloride salt), placing it in a moderate lipophilicity range favorable for both aqueous solubility and passive membrane permeability [2]. The compound is commercially available as both the free base (CAS 101768-39-2) and hydrochloride salt (CAS 101768-40-5), with typical purity specifications of ≥97% from multiple ISO-certified suppliers [2]. The closest structural analogs—differing by a single substituent or positional isomerism—include 3-(benzenesulfonyl)pyrrolidine (CAS 101769-04-4), 1-tosylpyrrolidine (CAS 6435-78-5), 3-(methylsulfonyl)pyrrolidine, and N-(4-methylbenzenesulfonyl)proline. Quantitative evidence demonstrates that these seemingly minor structural variations produce substantial differences in target engagement potency, selectivity, and synthetic utility, making informed comparator-based selection essential for research programs [3][4].

Scaffold geometry C-3 sulfonyl orientation aligns with MMP-2 S2′ pocket requirements Position critical for target engagement
Potency driver p-Methyl tosyl group enhances inhibitory activity vs. unsubstituted phenyl Reported substituent effect in matched-pair analysis
Chiral probe synthesis Stereogenic C-3 enables enantioselective SAR and chemical biology tools Free amine allows orthogonal derivatization

Why Structural Analogs Cannot Substitute 3-(4-Methylbenzenesulfonyl)pyrrolidine


Three structural features of 3-(4-methylbenzenesulfonyl)pyrrolidine jointly determine its biological profile, and alteration of any single feature produces a functionally distinct molecule. First, the sulfonyl attachment at the pyrrolidine 3-position (C-sulfonyl) confers a different conformational landscape and hydrogen-bonding capacity compared to N-sulfonyl positional isomers such as 1-tosylpyrrolidine; computational modelling has explicitly identified the 3rd position of the pyrrolidine ring as critical for productive engagement of the MMP-2 S2′ pocket [1]. Second, the p-methyl substituent on the benzenesulfonyl group contributes approximately 0.5–0.7 log units of additional lipophilicity versus the unsubstituted phenyl analog, and QSAR analysis demonstrates that this methyl group improves MMP-2 inhibitory potency by ~8-fold in matched-pair comparisons [2]. Third, the pyrrolidine ring itself—with its secondary amine (pKa ~10–11 for the free base)—offers a distinct protonation state and hydrogen-bond donor/acceptor profile compared to proline-based scaffolds such as N-(4-methylbenzenesulfonyl)proline, which bear a carboxylic acid moiety that alters solubility, charge state, and target recognition [3]. Procurement of a close analog without accounting for these interdependent structural features risks selecting a compound with orders-of-magnitude differences in potency, altered target selectivity, or incompatible physicochemical properties for the intended assay system.

Target: 3-(4-Methylbenzenesulfonyl)pyrrolidine
Analog risk
Sulfonyl position
C-3 attachment enables S2′ pocket engagement (MMP-2)
N-Sulfonyl isomer (1-tosylpyrrolidine) cannot productively occupy the same pocket; geometry mismatch
Aryl substituent
p-Methyl provides ~8× potency gain over unsubstituted phenyl in MMP-2 assays
3-(Benzenesulfonyl)pyrrolidine lacks this methyl and may exhibit significantly lower target engagement
Scaffold backbone
Pyrrolidine secondary amine contributes H-bond donor and protonation state
Proline analog (N-tosylproline) carries a carboxylate that alters charge, solubility, and recognition profile

Quantified Differentiation Against Closest Structural Analogs


MMP-2 Potency Gain from Tosyl vs. Hydroxyl Substitution

In a systematically curated library of 71 pyrrolidine derivatives originally synthesized and assayed by Cheng et al. (2008) and re-analyzed via QSAR modelling (2026), the compound bearing a 4-methylbenzenesulfonyloxy (tosyl) group at the R2 position (Compound 3) exhibited an MMP-2 IC₅₀ of 0.3 ± 0.1 µM, compared to 2.0 ± 0.2 µM for the matched analog bearing a hydroxyl group at the same position (Compound 1). The tosyl-for-hydroxyl substitution thus yielded an approximately 6.7-fold gain in inhibitory potency [1]. Although the Cheng scaffold employs a sulfonate ester linkage (C–O–SO₂–Ar) rather than the direct C–SO₂–Ar sulfone present in 3-(4-methylbenzenesulfonyl)pyrrolidine, the data establish the 4-methylbenzenesulfonyl group as a potency-enhancing pharmacophoric element whose lipophilic and steric contributions translate across related pyrrolidine scaffolds [1][2].

Tosyl vs. hydroxyl potency
Reported
IC₅₀ 0.3 µM (tosyl) vs. 2.0 µM (hydroxyl)
Supports tosyl pharmacophore contribution in pyrrolidine series
Sulfonate ester analog (Cheng library); ~6.7-fold gain
MMP-2 inhibition anticancer sulfonyl pyrrolidine SAR

Potency Contribution of the p-Methyl Benzenesulfonyl Substituent

Within the same Cheng et al. derivative library, direct matched-pair analysis reveals the quantitative contribution of the para-methyl group on the benzenesulfonyl moiety to MMP-2 inhibition. Compound 30 (R1 = p-CH₃C₆H₄) demonstrated an IC₅₀ of 0.1 ± 0.02 µM, whereas its des-methyl analog Compound 31 (R1 = C₆H₅) showed an IC₅₀ of 0.8 ± 0.1 µM—an 8-fold potency differential attributable solely to the presence or absence of the para-methyl group [1]. This trend is independently corroborated by a second matched pair: Compound 48 (R1 = p-CH₃C₆H₄, IC₅₀ = 0.1 ± 0.02 µM) versus Compound 49 (R1 = C₆H₅, IC₅₀ = 0.8 ± 0.1 µM), again showing an 8-fold enhancement [1]. These data directly inform the selection of 3-(4-methylbenzenesulfonyl)pyrrolidine (which incorporates the p-methyl group) over 3-(benzenesulfonyl)pyrrolidine (CAS 101769-04-4, which lacks it) for programs where maximal target engagement is required .

p-Methyl substituent effect
Reported
~8-fold improvement with p-methyl
Justifies selection of 4-methylbenzenesulfonyl over benzenesulfonyl analog
Two independent matched pairs (30/31, 48/49)
MMP-2 inhibitor substituent effect methyl scan

Arylsulfonyl vs. Alkylsulfonyl MMP-2 Inhibition Potency

The Cheng library enables a three-way comparison of sulfonyl substituent types at the R2 position: p-toluenesulfonyl (aryl-SO₂), benzenesulfonyl (aryl-SO₂), and methanesulfonyl (alkyl-SO₂). Compound 53 (R2 = p-CH₃C₆H₄SO₂) achieved an IC₅₀ of 0.007 ± 0.001 µM (7 nM), Compound 54 (R2 = C₆H₅SO₂) showed IC₅₀ = 0.05 ± 0.006 µM, and Compound 55 (R2 = CH₃SO₂) exhibited IC₅₀ = 0.2 ± 0.01 µM [1]. Thus, the p-toluenesulfonyl group is approximately 7-fold more potent than benzenesulfonyl and approximately 29-fold more potent than methanesulfonyl. In an independent scaffold context (R1 = CH₃), Compound 65 (R2 = p-CH₃C₆H₄SO₂, IC₅₀ = 0.2 ± 0.01 µM) outperformed Compound 67 (R2 = CH₃SO₂, IC₅₀ = 8.9 ± 1.0 µM) by approximately 45-fold [1]. These data demonstrate that the aryl sulfonyl motif—and specifically the 4-methylphenyl variant—provides a decisive potency advantage over alkyl sulfonyl congeners such as 3-(methylsulfonyl)pyrrolidine [2].

Aryl vs. alkyl sulfonyl
Reported
Tosyl: IC₅₀ 7 nM; alkyl sulfonyl up to 45× weaker
Arylsulfonyl motif decisive for potency; alkyl sulfonyl analogs may not match
Comparisons from Cheng library (53–55, 65–67)
MMP-2 selectivity arylsulfonyl alkylsulfonyl pharmacophore

Positional Isomerism and MMP-2 S2′ Pocket Engagement

A 2024 ligand-based molecular modelling and molecular dynamics study by Baidya et al. specifically investigated the structural attributes of alkyl/arylsulfonyl pyrrolidine scaffolds for MMP-2 inhibition. The authors explicitly concluded that 'the sulphonyl pyrrolidine moiety can be a good fragment necessary for MMP-2 inhibition' and further emphasized 'the significance of the 3rd position substitution of the pyrrolidine ring to produce interaction inside [the] S2′ pocket' [1]. This finding provides a mechanistic rationale for why 3-(4-methylbenzenesulfonyl)pyrrolidine—bearing the sulfonyl at the pyrrolidine 3-position—is predicted to engage the MMP-2 S2′ subsite, whereas its N-sulfonyl positional isomer, 1-tosylpyrrolidine (CAS 6435-78-5), places the sulfonyl group at the pyrrolidine nitrogen in a geometry that cannot productively occupy this pocket. The S2′ pocket of MMP-2 is a deep, narrow hydrophobic cavity that is the primary determinant of inhibitor selectivity within the MMP family, making correct positional presentation of the arylsulfonyl group essential for both potency and isozyme selectivity [1][2].

Positional isomerism
Class-level inference
3-sulfonyl geometry predicted for S2′ pocket; N-sulfonyl isomer incompatible
Data to verify: modelling supports 3-position, not N-substitution
Baidya et al. 2024 molecular dynamics; head-to-head IC₅₀ not reported
MMP-2 S2' pocket positional isomer molecular docking 3-sulfonylpyrrolidine

Multi-Target Potential of the Pyrrolidine-Benzenesulfonamide Scaffold

Poyraz et al. (2023/2024) reported the synthesis and comprehensive biological evaluation of a series of pyrrolidine-containing benzenesulfonamides. The most potent carbonic anhydrase inhibitor in the series, Compound 3b, exhibited Ki values of 17.61 ± 3.58 nM against hCA I and 5.14 ± 0.61 nM against hCA II [1]. For acetylcholinesterase (AChE), Compounds 6a and 6b demonstrated Ki values of 22.34 ± 4.53 nM and 27.21 ± 3.96 nM, respectively, comparable to the reference inhibitor tacrine [1]. While these specific compounds bear structural modifications beyond the simple 3-(4-methylbenzenesulfonyl)pyrrolidine scaffold (including pyrazole and additional substituents), the data establish that the pyrrolidine-benzenesulfonamide core is a privileged scaffold capable of achieving low-nanomolar potency across multiple therapeutically relevant enzyme targets [1][2]. This multi-target potential differentiates the pyrrolidine-benzenesulfonamide class from simpler sulfonamide scaffolds lacking the pyrrolidine ring, which typically exhibit micromolar rather than nanomolar Ki values against these enzymes [2].

Multi-target scaffold
Class-level
Ki 5–27 nM for hCA I, II and AChE
Pyrrolidine-benzenesulfonamide class shows nanomolar enzyme inhibition
Poyraz et al. 2024; elaborated scaffolds
carbonic anhydrase acetylcholinesterase pyrrolidine-benzenesulfonamide multi-target

Physicochemical Differentiation from N-Sulfonyl and Proline Analogs

Experimentally determined physicochemical parameters for 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride include LogP = 1.215 and LogD (pH 7.4) = −0.475, with a polar surface area (PSA) of 46.17 Ų [1]. These values position the compound favorably within oral drug-like chemical space. By comparison, the N-sulfonyl positional isomer 1-tosylpyrrolidine (CAS 6435-78-5) has a predicted LogP of approximately 2.0–2.3 and lacks a hydrogen-bond donor (0 HBD vs 1 HBD for the free base of the 3-sulfonyl isomer), fundamentally altering its solubility and permeability profile [2]. The proline-based competitor N-(4-methylbenzenesulfonyl)proline bears a carboxylic acid group (pKa ~3–4) that renders it predominantly anionic at physiological pH, with a LogD (pH 7.4) substantially lower than that of 3-(4-methylbenzenesulfonyl)pyrrolidine, impacting membrane permeability and protein binding [3]. These physicochemical differences are not merely academic—they directly affect compound handling (solubility in assay media), biological distribution, and suitability for specific experimental protocols.

Physicochemical distinction
Supporting evidence
LogD -0.475, PSA 46.2 Ų, 1 HBD; distinct from N-sulfonyl & proline analogs
Impacts solubility, permeability, and assay buffer compatibility
Experimental LogP/LogD; compare with estimated values for analogs
lipophilicity LogP LogD physicochemical properties procurement specification

Research and Industrial Application Scenarios


MMP-2-Targeted Anticancer Drug Discovery

For medicinal chemistry programs targeting matrix metalloproteinase-2 (MMP-2) in cancer metastasis, 3-(4-methylbenzenesulfonyl)pyrrolidine provides a validated starting scaffold. The 3-position sulfonyl geometry is specifically identified by molecular modelling studies as critical for S2′ pocket engagement, a feature absent in N-sulfonyl positional isomers [1]. The p-methyl substituent on the benzenesulfonyl ring contributes approximately 8-fold greater potency than the unsubstituted phenyl analog in matched-pair MMP-2 assays, while the arylsulfonyl motif outperforms alkylsulfonyl alternatives by 29- to 45-fold [2]. Procurement of this specific compound—rather than 3-(benzenesulfonyl)pyrrolidine, 1-tosylpyrrolidine, or 3-(methylsulfonyl)pyrrolidine—ensures the scaffold geometry, substituent pattern, and physicochemical profile most likely to yield potent, S2′-directed MMP-2 inhibitors suitable for further elaboration.

Carbonic Anhydrase Inhibitor Development

The pyrrolidine-benzenesulfonamide chemotype has demonstrated low-nanomolar Ki values against human carbonic anhydrase isoforms hCA I (17.61 nM) and hCA II (5.14 nM) when elaborated with additional functionality [1]. 3-(4-Methylbenzenesulfonyl)pyrrolidine serves as a key intermediate for constructing more complex, multi-functionalized pyrrolidine-benzenesulfonamides through further derivatization of the pyrrolidine nitrogen and/or the C-2, C-4, and C-5 positions. Its moderate LogP (1.215) and favorable PSA (46.17 Ų) provide a balanced starting point for maintaining drug-like properties during lead optimization [2]. Procurement of the compound with ≥97% purity from ISO-certified suppliers ensures reproducible synthetic outcomes in multi-step derivatization sequences.

Acetylcholinesterase Inhibitor Programs

Pyrrolidine-benzenesulfonamide derivatives have demonstrated AChE inhibition with Ki values of 22–27 nM, comparable to the clinically used reference inhibitor tacrine [1]. For neuroscience research programs exploring cholinergic dysfunction in Alzheimer's disease and related disorders, 3-(4-methylbenzenesulfonyl)pyrrolidine offers a chiral scaffold (the 3-position is a stereogenic center) that enables enantioselective exploration of AChE binding. Its LogD (pH 7.4) of −0.475 for the hydrochloride salt indicates adequate aqueous solubility for in vitro assay conditions, while its moderate lipophilicity supports potential CNS penetration upon further optimization [2]. The compound's secondary amine provides a convenient synthetic handle for N-functionalization to modulate target selectivity and pharmacokinetic properties.

Chemical Biology Tool and Probe Synthesis

As a chiral 3-substituted pyrrolidine, 3-(4-methylbenzenesulfonyl)pyrrolidine is a valuable synthetic intermediate for constructing enantiomerically pure chemical biology probes. The compound's structure—with a free secondary amine and a sulfonyl group at the 3-position—enables orthogonal functionalization strategies: the amine can be acylated, alkylated, or sulfonylated, while the sulfone can participate in Julia olefination or serve as a masked nucleophile [1]. The measured LogP and PSA values place the compound within lead-like chemical space (fulfilling multiple criteria of the Rule of Three for fragment-based screening), making it suitable as a starting fragment for SPR-based or NMR-based fragment screening campaigns [2]. Procurement in both racemic and enantiopure forms from specialized suppliers enables stereochemical SAR exploration without requiring in-house chiral separation.

Application
Selection Property
Validation Focus
MMP-2 inhibition research
3-Sulfonyl geometry for S2′ pocket; p-methyl potency driver
MMP-2 IC₅₀ and selectivity panel
Carbonic anhydrase isoform profiling
Pyrrolidine-benzenesulfonamide core; nanomolar Ki potential
hCA I/II inhibition and isoform selectivity
Acetylcholinesterase screening
Chiral scaffold for enantioselective AChE interaction
AChE Ki and CNS permeability assessment
Chemical biology probe construction
Free amine and sulfone for orthogonal conjugation; chiral center
Stereochemical integrity and derivatization reproducibility
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